Cas no 110883-85-7 (5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1))

5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1) structure
110883-85-7 structure
Product Name:5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1)
CAS No:110883-85-7
MF:C18H14Cl2N2O9S3
MW:569.412759304047
CID:1196067
PubChem ID:71335408
Update Time:2025-04-20

5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1) Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinesulfonic acid, 1-chloro-, sulfite (2:1)
    • 1-chloroisoquinoline-5-sulfonic acid,sulfurous acid
    • 1-Chloroisoquinoline-5-sulfonic acid--sulfurous acid (2/1)
    • 1-chloroisoquinoline-5-sulfonic acid;sulfurous acid
    • 110883-85-7
    • DTXSID90763379
    • Inchi: 1S/2C9H6ClNO3S.H2O3S/c2*10-9-7-2-1-3-8(15(12,13)14)6(7)4-5-11-9;1-4(2)3/h2*1-5H,(H,12,13,14);(H2,1,2,3)
    • InChI Key: XCJXAMIAZOYZHJ-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=C(C=2C=CN=1)S(=O)(=O)O.ClC1C2C=CC=C(C=2C=CN=1)S(=O)(=O)O.S(=O)(O)O

Computed Properties

  • Exact Mass: 567.92402
  • Monoisotopic Mass: 567.9238489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 228Ų

Experimental Properties

  • PSA: 192.05
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